4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}-5,7-dimethyl-2H-chromen-2-one

• IUPAC Name: 4-[[4-(2,3-dimethylphenyl)piperazin-1-yl]methyl]-5,7-dimethylchromen-2-one
• InChI: InChI=1S/C24H28N2O2/c1-16-12-18(3)24-20(14-23(27)28-22(24)13-16)15-25-8-10-26(11-9-25)21-7-5-6-17(2)19(21)4/h5-7,12-14H,8-11,15H2,1-4H3
• InChI Key: NRAOBAASZOJLFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)CC3=CC(=O)OC4=CC(=CC(=C34)C)C)C
• Molecular Formula: C24H28N2O2
• Molecular Weight: 376.5 g/mol

Description

4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}-5,7-dimethyl-2H-chromen-2-one, also known as DMCM, is a chemical compound that belongs to the benzodiazepine class of drugs. It has been extensively studied for its potential use as an anxiolytic and anticonvulsant agent.

Mechanism of Action

4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}-5,7-dimethyl-2H-chromen-2-one acts as a positive allosteric modulator of GABA-A receptors, which enhances the inhibitory effects of GABA on neuronal activity. This leads to a decrease in excitability and anxiolytic and anticonvulsant effects.
Biochemical and Physiological Effects:
4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}-5,7-dimethyl-2H-chromen-2-one has been shown to increase the duration of GABA-mediated chloride ion channel opening, leading to an increase in inhibitory neurotransmission. This results in a decrease in neuronal excitability, which is responsible for the anxiolytic and anticonvulsant effects of 4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}-5,7-dimethyl-2H-chromen-2-one. 4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}-5,7-dimethyl-2H-chromen-2-one has also been shown to have a sedative effect, which is likely due to its ability to enhance the inhibitory effects of GABA on neuronal activity.

Advantages and Limitations for Lab Experiments

4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}-5,7-dimethyl-2H-chromen-2-one has been widely used in preclinical studies to investigate the role of GABA-A receptors in anxiety and seizure activity. It has also been used to study the effects of benzodiazepine drugs on GABA-A receptors. However, 4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}-5,7-dimethyl-2H-chromen-2-one has limitations in terms of its solubility and stability, which can make it difficult to use in certain experiments.

Future Directions

Future research on 4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}-5,7-dimethyl-2H-chromen-2-one could focus on its potential use as a treatment for other neurological disorders, such as depression and schizophrenia. It could also be investigated for its potential use in combination with other drugs to enhance its therapeutic effects. Additionally, further studies could be conducted to investigate the mechanism of action of 4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}-5,7-dimethyl-2H-chromen-2-one and its effects on other neurotransmitter systems.

Scientific Research Applications

4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}-5,7-dimethyl-2H-chromen-2-one has been extensively studied for its potential use as an anxiolytic and anticonvulsant agent. It has been shown to have a high affinity for the benzodiazepine binding site on GABA-A receptors, which are involved in the regulation of anxiety and seizure activity. 4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}-5,7-dimethyl-2H-chromen-2-one has also been investigated for its potential use in treating alcohol withdrawal syndrome and as a sedative for patients undergoing surgery.